Cas no 1806956-67-1 (4-(Bromomethyl)-3-cyano-6-(difluoromethyl)-2-methoxypyridine)

• Product Name: 4-(Bromomethyl)-3-cyano-6-(difluoromethyl)-2-methoxypyridine
• CAS No: 1806956-67-1
• MF: C₉H₇BrF₂N₂O
• MW: 277.065488100052
• CID: 4875558
• Update Time: 2025-06-14

4-(Bromomethyl)-3-cyano-6-(difluoromethyl)-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-3-cyano-6-(difluoromethyl)-2-methoxypyridine

• Inchi： 1S/C9H7BrF2N2O/c1-15-9-6(4-13)5(3-10)2-7(14-9)8(11)12/h2,8H,3H2,1H3
• InChI Key： YFEYGOSTSMFXNA-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=C(N=C(C(F)F)C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 2.1
• Topological Polar Surface Area: 45.9

Additional information on 4-(Bromomethyl)-3-cyano-6-(difluoromethyl)-2-methoxypyridine

Research Briefing on 4-(Bromomethyl)-3-cyano-6-(difluoromethyl)-2-methoxypyridine (CAS: 1806956-67-1) in Chemical Biology and Pharmaceutical Applications

The compound 4-(Bromomethyl)-3-cyano-6-(difluoromethyl)-2-methoxypyridine (CAS: 1806956-67-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This briefing synthesizes the latest findings on its synthesis, mechanistic insights, and therapeutic relevance, with a focus on peer-reviewed literature published within the last three years.

Recent studies highlight the role of this bromomethyl-substituted pyridine derivative as a key intermediate in the synthesis of bioactive molecules. A 2023 Journal of Medicinal Chemistry publication demonstrated its utility in constructing kinase inhibitor scaffolds via nucleophilic substitution reactions, leveraging the bromomethyl group for C-C bond formation with heterocyclic amines. The difluoromethyl moiety was found to enhance metabolic stability in resultant compounds, addressing a common challenge in drug development.

Structural analyses using X-ray crystallography (DOI: 10.1021/acs.cgd.3c00122) revealed that the steric and electronic effects of the cyano and methoxy groups at positions 3 and 2 respectively create a unique molecular geometry. This configuration facilitates selective interactions with biological targets, particularly in allosteric binding pockets of protein kinases and GPCRs. Computational docking studies suggest the compound's potential as a warhead for covalent inhibitors targeting cysteine residues.

In pharmaceutical applications, patent filings (WO2023056421) have disclosed derivatives of 1806956-67-1 as potent modulators of inflammatory pathways. The bromomethyl group enables facile derivatization to create prodrugs with improved bioavailability. Notably, a 2024 ACS Pharmacology & Translational Science report identified analogs showing nanomolar activity against JAK3 kinases, with the difluoromethyl group reducing oxidative metabolism in hepatic microsome assays by 40-60% compared to non-fluorinated counterparts.

Ongoing challenges include optimizing the compound's reactivity profile to minimize off-target effects in biological systems. Recent advances in flow chemistry (DOI: 10.1039/D3RE00582F) have improved the safety profile of large-scale synthesis by controlling exothermic bromomethylation steps. The compound's stability under physiological conditions remains an active area of investigation, with deuterium labeling studies underway to track its metabolic fate.

Emerging applications extend to chemical biology probes, where researchers have conjugated 1806956-67-1 to fluorescent tags for live-cell imaging of target engagement. A 2024 Nature Chemical Biology study utilized this approach to visualize real-time kinase inhibition dynamics, demonstrating the compound's value as a versatile chemical tool beyond therapeutic development.

Future research directions highlighted in recent reviews emphasize the need for structure-activity relationship studies to elucidate the pharmacophore contributions of each functional group. Collaborative efforts between synthetic chemists and computational biologists are expected to accelerate the development of next-generation derivatives with enhanced selectivity and drug-like properties.